Cas no 393841-50-4 (2H-Pyran-2-one, 3-(3,4-dimethyl-1-oxopentyl)-4-hydroxy-6-methyl-)

• Product Name: 2H-Pyran-2-one, 3-(3,4-dimethyl-1-oxopentyl)-4-hydroxy-6-methyl-
• CAS No: 393841-50-4
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 1506904
• Update Time: 2024-08-23

2H-Pyran-2-one, 3-(3,4-dimethyl-1-oxopentyl)-4-hydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 3-(3,4-dimethyl-1-oxopentyl)-4-hydroxy-6-methyl-

• Inchi： 1S/C13H18O4/c1-7(2)8(3)5-10(14)12-11(15)6-9(4)17-13(12)16/h6-8,15H,5H2,1-4H3
• InChI Key： PHYLHWPHFRFZHM-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(O)=C1C(=O)CC(C)C(C)C

Computed Properties

• Exact Mass: 238.12054

Experimental Properties

• Density: 1.156±0.06 g/cm3(Predicted)
• Boiling Point: 355.9±42.0 °C(Predicted)
• PSA: 63.6
• pka: 5.25±0.50(Predicted)